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Compound of Interest

Compound Name: 2,5-Diiodopyridine

Cat. No.: B048462 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,5-Diiodopyridine

Introduction
2,5-Diiodopyridine is a halogenated heterocyclic compound widely utilized as a versatile

intermediate and building block in organic synthesis.[1] Its applications are prominent in the

development of pharmaceuticals, agrochemicals, and advanced materials such as polymers

and organic semiconductors for electronics.[1] The presence of two iodine atoms on the

pyridine ring makes it a valuable substrate for introducing various functional groups.[1]

However, like many pyridine derivatives, 2,5-diiodopyridine possesses hazardous properties

that necessitate strict adherence to safety protocols to minimize risks to researchers and

laboratory personnel.

This guide provides comprehensive safety information, handling protocols, and emergency

procedures for 2,5-diiodopyridine, intended for researchers, scientists, and professionals in

drug development and chemical synthesis.

Hazard Identification and Classification
2,5-Diiodopyridine is classified as a hazardous substance. The primary routes of exposure

are inhalation, ingestion, and skin or eye contact. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a clear framework for its potential dangers.

Signal Word:Danger[2]

Hazard Pictograms:
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GHS07: Exclamation Mark (Harmful, Irritant)

GHS08: Health Hazard

GHS Hazard Classifications:[2]

Classification Code Description

Acute Toxicity, Oral Acute Tox. 4 Harmful if swallowed.

Skin Irritation Skin Irrit. 2 Causes skin irritation.

Skin Sensitization Skin Sens. 1
May cause an allergic skin

reaction.

Serious Eye Damage Eye Dam. 1 Causes serious eye damage.

Respiratory Sensitization Resp. Sens. 1

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

Specific Target Organ Toxicity

(Single Exposure)
STOT SE 3

May cause respiratory

irritation.

Hazard Statements (H-Codes):[2]

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H317 May cause an allergic skin reaction.

H318 Causes serious eye damage.

H334
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements (P-Codes):[2]
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P342 + P311
If experiencing respiratory symptoms: Call a

POISON CENTER or doctor/physician.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,5-diiodopyridine is provided

below.

Property Value

Molecular Formula C₅H₃I₂N[1][2][3]

Molecular Weight 330.89 g/mol [1][2][3]

Appearance
White to off-white or light yellow/brown

crystalline powder/solid[1][4]

Melting Point 152-155 °C (lit.)[2][4]

Boiling Point 306.1 ± 22.0 °C (Predicted)[4]

Density 2.609 ± 0.06 g/cm³ (Predicted)[4]

CAS Number 116195-81-4[1][2][3]

Water Solubility Insoluble in water[4]

Experimental Protocols and Handling
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Adherence to proper laboratory procedures is critical when working with 2,5-diiodopyridine.

The following protocols outline the necessary steps for safe handling, storage, and disposal.

Personal Protective Equipment (PPE)
A robust defense against exposure begins with the correct PPE. The following diagram

illustrates the mandatory equipment.

Caption: Required PPE for handling 2,5-diiodopyridine.

Safe Handling Protocol
Engineering Controls: Always handle 2,5-diiodopyridine inside a certified chemical fume

hood to ensure adequate ventilation and minimize inhalation risk.[5][6] Eyewash stations and

safety showers must be readily accessible.[6]

Dispensing: As a solid, care must be taken to avoid generating dust.[6][7] Use appropriate

tools (spatulas) to handle the material. Avoid creating aerosols.[7]

General Hygiene: Avoid contact with skin, eyes, and clothing.[6][7] Do not eat, drink, or

smoke in the work area.[6][8][9] Wash hands thoroughly after handling the compound, even

if gloves were worn.[6]

Storage: Store in a cool, dry, and well-ventilated place away from heat and sources of

ignition.[7][8][9] Keep the container tightly closed to prevent moisture and contamination.[6]

[7] The compound is light-sensitive and should be stored accordingly, often at temperatures

between 2-8°C.[3][4]

The logical flow for safe handling is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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